Cas no 2228763-98-0 (2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 2228763-98-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6443144
• PubChem ID: 165642441
• Update Time: 2025-05-22

2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine
• EN300-1936602
• [2-(3-bromo-2-methoxyphenyl)propan-2-yl](methyl)amine
• 2228763-98-0

• Inchi： 1S/C11H16BrNO/c1-11(2,13-3)8-6-5-7-9(12)10(8)14-4/h5-7,13H,1-4H3
• InChI Key： HRFKGYRLJYJCJR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C)(C)NC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine

Comprehensive Guide to 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2228763-98-0): Properties, Applications, and Market Insights

2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2228763-98-0) is a specialized organic compound with a unique molecular structure that makes it valuable in various pharmaceutical and research applications. This compound features a brominated methoxyphenyl group attached to a propan-2-yl(methyl)amine backbone, which contributes to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block in drug discovery and material science.

The growing demand for high-purity intermediates in the pharmaceutical industry has put compounds like 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine in the spotlight. With the rise of AI-driven drug discovery and computational chemistry, scientists are exploring how this compound can be used to develop new therapeutic agents. Its bromine substituent offers unique reactivity, making it a versatile candidate for cross-coupling reactions and other synthetic transformations.

One of the most searched questions about this compound is: "What are the potential applications of 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine in drug development?" Current research suggests that this compound could serve as a precursor for central nervous system (CNS) drugs, given its structural similarity to known pharmacophores. Additionally, its methoxy group and amine functionality make it a promising candidate for designing selective enzyme inhibitors.

From a market perspective, the global demand for fine chemicals like 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine is expected to grow significantly. The compound's CAS number 2228763-98-0 is frequently searched by procurement specialists looking for reliable suppliers. With increasing emphasis on green chemistry and sustainable synthesis, manufacturers are exploring eco-friendly routes to produce this compound while maintaining high purity standards.

Another trending topic related to this compound is its potential role in personalized medicine. The pharmaceutical industry is shifting toward targeted therapies, and compounds with specific functional groups like 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine are becoming increasingly important. Researchers are investigating how modifications to its structure could lead to novel bioactive molecules with improved efficacy and reduced side effects.

When handling 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine, proper laboratory safety protocols must be followed. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) should be used during synthesis or handling. The compound's stability and storage conditions are also common queries among users, with recommendations typically including storage in a cool, dry environment away from direct sunlight.

The analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets the required specifications for research and industrial applications. Quality control is particularly important for pharmaceutical-grade materials, where even minor impurities can affect downstream applications.

Looking ahead, the future of 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine appears promising. As drug discovery becomes more sophisticated, the demand for specialized chemical building blocks will continue to rise. Researchers are particularly interested in exploring its potential in neurological disorders and inflammatory diseases, areas where current treatments often have limitations. The compound's unique structure offers multiple sites for structural modification, making it a valuable tool for medicinal chemistry.

For those sourcing this compound, it's important to verify the supplier's certifications and quality assurance processes. The chemical industry places high importance on traceability and documentation, especially for compounds used in pharmaceutical applications. Many suppliers now provide detailed technical data sheets and certificates of analysis for CAS 2228763-98-0, ensuring transparency and reliability in the supply chain.

In conclusion, 2-(3-bromo-2-methoxyphenyl)propan-2-yl(methyl)amine represents an important chemical intermediate with diverse potential applications. Its combination of aromatic bromine and amine functionality makes it particularly valuable for organic synthesis and drug development. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is likely to grow, making it a compound worth watching in the coming years.